Cas no 1804656-59-4 (2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride
• CAS No: 1804656-59-4
• MF: C₆H₂BrClF₃NO₂S
• MW: 324.502789020538
• CID: 4861205
• Update Time: 2025-11-05

2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2BrClF3NO2S/c7-5-3(6(10)11)4(9)2(1-12-5)15(8,13)14/h1,6H
• InChI Key： KXEHZINQMWBQBW-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=C(C=N1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride

Recent Advances in the Application of 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride (CAS: 1804656-59-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride (CAS: 1804656-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic sulfonyl chloride derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility in constructing complex molecular architectures through selective functionalization reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a building block for novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its reactive sulfonyl chloride group to create sulfonamide linkages with various amine-containing pharmacophores, yielding compounds with improved selectivity profiles. The bromo and difluoromethyl substituents were found to enhance binding affinity through favorable halogen bonding and hydrophobic interactions with target proteins.

In synthetic methodology development, a team at MIT reported (ACS Catalysis, 2024) an innovative palladium-catalyzed cross-coupling reaction using 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride as the electrophilic partner. This transformation enabled the efficient introduction of the pyridine scaffold into complex molecules while preserving the valuable sulfonyl chloride functionality for subsequent derivatization. The reaction demonstrated excellent functional group tolerance and high yields across diverse substrate classes.

From a pharmaceutical perspective, several patent applications (WO2023187654, US20240148721) have emerged in the past year featuring this compound as a critical intermediate in the synthesis of next-generation anti-inflammatory agents. The unique electronic properties imparted by the fluorine and difluoromethyl groups appear to modulate the metabolic stability and membrane permeability of resulting drug candidates, addressing common challenges in small molecule drug development.

Analytical characterization studies (Journal of Pharmaceutical and Biomedical Analysis, 2024) have provided detailed insights into the compound's stability profile and degradation pathways. Under controlled conditions, the sulfonyl chloride moiety demonstrates reasonable stability in anhydrous organic solvents, though it requires protection from moisture during storage and handling. These findings have important implications for process chemistry and formulation development when using this intermediate at scale.

Emerging applications in chemical biology include its use as a versatile warhead for covalent inhibitor design. The reactive sulfonyl chloride group can selectively modify cysteine residues in target proteins, while the halogenated pyridine core provides a rigid scaffold for optimal binding orientation. Recent work (Nature Chemical Biology, 2023) has demonstrated its utility in creating activity-based probes for studying enzyme mechanisms in live cells.

Looking forward, the unique combination of reactive groups in 2-Bromo-3-(difluoromethyl)-4-fluoropyridine-5-sulfonyl chloride positions it as a valuable tool for medicinal chemistry and chemical biology research. Ongoing studies are exploring its potential in PROTAC (proteolysis targeting chimera) development and as a building block for RNA-targeting small molecules. The compound's commercial availability and well-documented reactivity patterns suggest it will continue to play an important role in pharmaceutical innovation in the coming years.